Cas no 62702-78-7 (Cyclohexanone, 3-(ethylthio)-)
Cyclohexanone, 3-(ethylthio)- structure
Product Name:Cyclohexanone, 3-(ethylthio)-
CAS No:62702-78-7
MF:C8H14OS
MW:158.261161327362
CID:434679
PubChem ID:11815998
Update Time:2025-04-19
Cyclohexanone, 3-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-(ethylthio)-
- 3-ethylsulfanylcyclohexan-1-one
- 3-ethylthiocyclohexanone
- DTXSID60473438
- AKOS014043048
- 62702-78-7
-
- Inchi： 1S/C8H14OS/c1-2-10-8-5-3-4-7(9)6-8/h8H,2-6H2,1H3
- InChI Key： GCFWQXZRXGPXPD-UHFFFAOYSA-N
- SMILES： S(CC)C1CC(CCC1)=O
Computed Properties
- Exact Mass: 158.07662
- Monoisotopic Mass: 158.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 3-(ethylthio)- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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